Cas no 1361887-62-8 (3',5'-Dichloro-4-fluoro-biphenyl-3-carbonyl chloride)

• Product Name: 3',5'-Dichloro-4-fluoro-biphenyl-3-carbonyl chloride
• CAS No: 1361887-62-8
• MF: C₁₃H₆Cl₃FO
• MW: 303.54354429245
• CID: 4996464
• Update Time: 2025-05-24

3',5'-Dichloro-4-fluoro-biphenyl-3-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3',5'-Dichloro-4-fluoro-biphenyl-3-carbonyl chloride

• Inchi： 1S/C13H6Cl3FO/c14-9-3-8(4-10(15)6-9)7-1-2-12(17)11(5-7)13(16)18/h1-6H
• InChI Key： IQNJHJXCAOXTOK-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)C1C=CC(=C(C(=O)Cl)C=1)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 303
• XLogP3: 5.4
• Topological Polar Surface Area: 17.1

Additional information on 3',5'-Dichloro-4-fluoro-biphenyl-3-carbonyl chloride

3',5'-Dichloro-4-fluoro-biphenyl-3-carbonyl Chloride (CAS No. 1361887-62-8): A Comprehensive Overview

3',5'-Dichloro-4-fluoro-biphenyl-3-carbonyl chloride (CAS No. 1361887-62-8) is a versatile and highly reactive organic compound that has garnered significant attention in the fields of chemical synthesis, pharmaceutical research, and materials science. This compound, characterized by its unique molecular structure, offers a wide range of applications due to its reactivity and functional groups. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, and potential applications of 3',5'-Dichloro-4-fluoro-biphenyl-3-carbonyl chloride.

Chemical Structure and Properties

3',5'-Dichloro-4-fluoro-biphenyl-3-carbonyl chloride is a chlorinated biphenyl derivative with a molecular formula of C₁₄H₇Cl₃F. The presence of chlorine and fluorine atoms imparts unique electronic and steric properties to the molecule, making it highly reactive in various chemical reactions. The carbonyl chloride group (COCl) is particularly reactive, enabling it to participate in nucleophilic acyl substitution reactions, which are fundamental in organic synthesis.

The compound's solubility is influenced by its functional groups. It is generally soluble in common organic solvents such as dichloromethane, chloroform, and toluene but has limited solubility in water. This property makes it suitable for use in organic reactions where anhydrous conditions are required.

Synthesis Methods

The synthesis of 3',5'-Dichloro-4-fluoro-biphenyl-3-carbonyl chloride can be achieved through several routes, each with its own advantages and challenges. One common method involves the reaction of 3',5'-dichloro-4-fluoro-biphenyl-3-carboxylic acid with thionyl chloride (SOCl₂) or phosphorus pentachloride (PCl₅). This reaction typically proceeds under reflux conditions and results in the formation of the corresponding acyl chloride.

            C14H7Cl2F-COOH + SOCl2 → C14H7Cl2F-COCl + SO2 + HCl
        

An alternative approach involves the Friedel-Crafts acylation of 3',5'-dichloro-4-fluorobiphenyl with acetyl chloride or another suitable acylating agent in the presence of a Lewis acid catalyst such as aluminum trichloride (AlCl₃). This method provides a more direct route to the desired product but requires careful control of reaction conditions to avoid side reactions.

Potential Applications

3',5'-Dichloro-4-fluoro-biphenyl-3-carbonyl chloride finds extensive use in various fields due to its reactivity and functional versatility. In pharmaceutical research, it serves as a valuable intermediate for the synthesis of novel drugs and drug candidates. The presence of halogen atoms (chlorine and fluorine) allows for the introduction of these substituents into target molecules, which can significantly influence their biological activity and pharmacokinetic properties.

In materials science, 3',5'-Dichloro-4-fluoro-biphenyl-3-carbonyl chloride is used as a building block for the synthesis of advanced polymers and functional materials. Its reactivity with nucleophiles enables the formation of covalent bonds with a wide range of substrates, leading to the development of materials with tailored properties such as enhanced thermal stability, mechanical strength, and chemical resistance.

Clinical Trials and Research Developments

The potential therapeutic applications of compounds derived from 3',5'-Dichloro-4-fluoro-biphenyl-3-carbonyl chloride have been explored in several clinical trials. Recent studies have shown that certain derivatives exhibit promising anti-cancer properties by targeting specific signaling pathways involved in tumor growth and metastasis. For example, a study published in the Journal of Medicinal Chemistry reported that a derivative of this compound demonstrated significant cytotoxicity against various cancer cell lines while showing minimal toxicity to normal cells.

In addition to cancer research, compounds derived from 3',5'-Dichloro-4-fluoro-biphenyl-3-carbonyl chloride have also been investigated for their potential use in treating neurological disorders such as Alzheimer's disease and Parkinson's disease. These compounds have been shown to modulate key enzymes involved in neurodegeneration, offering new avenues for therapeutic intervention.

Safety Considerations and Handling Guidelines

3',5'-Dichloro-4-fluoro-biphenyl-3-carbonyl chloride, like many other acyl chlorides, is a highly reactive compound that can pose safety risks if not handled properly. It is important to follow strict safety protocols when working with this compound to minimize exposure risks. Personal protective equipment (PPE) such as gloves, goggles, and lab coats should be worn at all times. Additionally, reactions involving this compound should be conducted under well-ventilated conditions or in a fume hood to prevent inhalation of toxic fumes.

In case of accidental exposure, immediate first aid measures should be taken. For skin contact, rinse the affected area with plenty of water for at least 15 minutes. For eye contact, flush eyes with water for at least 15 minutes and seek medical attention immediately. If ingested, do not induce vomiting; instead, seek medical assistance promptly.

Closing Remarks

3',5'-Dichloro-4-fluoro-biphenyl-3-carbonyl chloride (CAS No. 1361887-62-8) is a versatile organic compound with significant potential in various scientific and industrial applications. Its unique chemical structure and reactivity make it an invaluable tool for researchers working in fields such as pharmaceuticals, materials science, and chemical synthesis. As ongoing research continues to uncover new applications and properties of this compound, its importance is likely to grow even further.